[1-(3-Methoxyphenyl)ethylidene]propanedinitrile

• CAS No.: 86604-43-5
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-[1-(3-methoxyphenyl)ethylidene]propanedinitrile
• InChI: InChI=1S/C12H10N2O/c1-9(11(7-13)8-14)10-4-3-5-12(6-10)15-2/h3-6H,1-2H3
• InChI Key: KSTYFPHNAZISJF-UHFFFAOYSA-N
• SMILES: CC(=C(C#N)C#N)C1=CC(=CC=C1)OC

Description

[1-(3-Methoxyphenyl)ethylidene]propanedinitrile is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 61799. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a stirred solution of acetic acid (60 mL) was added hexamethyldisilazane (26.2 mL, 125 mmol) dropwise over 30 min with temperature kept below 40° C. throughout addition. This resulting solution was subsequently added to a stirred solution of malononitrile (13.50 g, 204 mmol) and 3-methoxyacetophenone (13.71 mL, 100 mmol) in acetic acid (30 mL). The final reaction mixture heated to 70° C. under nitrogen for 16 h. The reaction mixture was cooled to RT, partitioned between toluene and water (150 mL each). The aqueous layer was separated and re-extracted with toluene (2×60 mL). The combined organic layer was dried over Na2SO4 and solvent removed in vacuo, to afford the title compound (20 g). LCMS (A) m/z: 199 [M+1]+, Rt 1.20 min (acidic).